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Compound of Interest

Benzyl 2-(thietan-3-
Compound Name: _
ylidene)acetate

cat. No.: B1375710

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 1394319-40-4 Molecular Formula: C12H1202S Molecular Weight: 220.29 g/mol

Introduction

Benzyl 2-(thietan-3-ylidene)acetate is a sulfur-containing heterocyclic compound that has
emerged as a molecule of interest within the scientific research community. Its unique structural
features, incorporating a thietane ring, a benzyl group, and an acetate moiety, suggest potential
applications in medicinal chemistry and materials science. This technical overview consolidates
the currently available information on this compound.

Physicochemical Properties

While detailed experimental data is limited in publicly accessible literature, the fundamental
properties of Benzyl 2-(thietan-3-ylidene)acetate can be inferred from its structure.

Property Value Source

Molecular Formula C12H1202S Calculated

Molecular Weight 220.29 g/mol Calculated

Purity >95% Commercial Supplier Data
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Note: The lack of extensive published studies means that other physical constants such as
melting point, boiling point, and solubility are not readily available.

Synthesis and Experimental Protocols

Detailed, peer-reviewed synthesis protocols for Benzyl 2-(thietan-3-ylidene)acetate are not
widely published. However, a plausible synthetic route can be conceptualized based on
established organic chemistry principles.

Conceptual Synthetic Workflow

A potential synthetic pathway could involve a Wittig-type reaction or a Horner-Wadsworth-
Emmons reaction between a suitable thietan-3-one precursor and a phosphonate or
phosphonium ylide bearing the benzyl acetate group.
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Caption: Conceptual Horner-Wadsworth-Emmons synthesis of the target compound.

A detailed experimental protocol would require laboratory validation but would likely follow
these general steps:
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» Ylide Formation: The phosphonate ester, benzyl (diethoxyphosphoryl)acetate, is treated with
a strong base, such as sodium hydride, in an anhydrous aprotic solvent like tetrahydrofuran
(THF) at a reduced temperature (e.g., 0 °C) to generate the corresponding carbanion (ylide).

o Reaction with Ketone: Thietan-3-one, dissolved in the same solvent, is added dropwise to
the ylide solution. The reaction mixture is then allowed to warm to room temperature and
stirred until completion, which can be monitored by thin-layer chromatography (TLC).

e Workup and Purification: The reaction is quenched with an agueous solution (e.g., saturated
ammonium chloride). The organic layer is separated, and the aqueous layer is extracted with
a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are then
washed, dried over an anhydrous salt (e.g., sodium sulfate), filtered, and concentrated under
reduced pressure. The crude product would then be purified using column chromatography
on silica gel to yield the pure Benzyl 2-(thietan-3-ylidene)acetate.

Potential Applications and Biological Activity

The thietane ring is a structural motif present in some biologically active molecules, and its
strained four-membered ring can impart unique chemical reactivity. While no specific biological
activity or signaling pathway involvement for Benzyl 2-(thietan-3-ylidene)acetate has been
reported in scientific literature, its structure suggests several areas for potential investigation:

e Enzyme Inhibition: The ester functionality and the overall molecular shape could allow it to
act as a substrate mimic or an allosteric modulator for various enzymes.

o Antimicrobial Research: Sulfur-containing heterocycles are known to possess antimicrobial
properties. This compound could be screened for activity against various bacterial and fungal
strains.

o Drug Discovery Scaffold: The molecule could serve as a starting point or a fragment for the
development of more complex molecules with therapeutic potential.

Logical Workflow for Biological Screening

The initial biological evaluation of this compound would logically proceed through a series of in
vitro assays.
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Caption: A logical workflow for the initial biological screening of the compound.

Conclusion

Benzyl 2-(thietan-3-ylidene)acetate (CAS 1394319-40-4) is a novel chemical entity with
potential for further scientific exploration. The current lack of published data presents an
opportunity for researchers in the fields of synthetic chemistry, medicinal chemistry, and drug
discovery to investigate its properties and potential applications. The conceptual synthetic and
screening workflows provided here offer a foundational framework for such future studies. As a
commercially available but understudied molecule, it represents a frontier for new discoveries.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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